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CAS No.: 13464-68-1

Cat. No.: B079259
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For Immediate Release

This technical guide provides an in-depth analysis of the natural mineral forms of strontium
arsenate, focusing on the crystalline structures, chemical compositions, and the experimental

methodologies employed for their characterization. The primary minerals discussed are

Fermorite and Grandaite, two of the most well-documented naturally occurring strontium-

bearing arsenates. This document is intended for researchers, scientists, and professionals in

drug development with an interest in the structural and chemical properties of arsenate

compounds.

Introduction to Strontium Arsenate Minerals
While the simple strontium arsenate compound, Sr₃(AsO₄)₂, is not known to form as a natural

mineral, strontium is a significant constituent in several complex arsenate minerals. These

minerals are of interest due to their unique crystal structures and the potential for strontium and

arsenic to be incorporated into various crystallographic sites. Understanding the formation and

properties of these minerals provides insights into the geochemical behavior of both strontium
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and arsenic. This guide will focus on two key examples: Fermorite, a member of the apatite

group, and the more recently discovered Grandaite.

Quantitative Data Presentation
The following tables summarize the key quantitative data for Fermorite and Grandaite,

facilitating a comparative analysis of their properties.

Table 1: Chemical Composition of Fermorite and
Grandaite
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Chemical Component Fermorite (wt%)[1] Grandaite (wt%)[2]

SrO 9.93 29.81

CaO 44.34 7.28

BaO - 1.56

PbO - 0.43

Al₂O₃ - 7.07

Fe₂O₃ - 2.34

Mn₂O₃ - 1.88

MgO - 1.04

P₂O₅ 20.11 0.09

As₂O₅ 25.23 44.95

V₂O₅ - 0.50

F 0.83 -

H₂O trace 1.83

Total **100.17 (-O=F₂) ** 98.78

Empirical Formula
(Ca₄.₂₀Sr₀.₈₀)₅[(PO₄)₁.₄₅(AsO₄)

₁.₄₈]₂.₉₃[(OH)₀.₆₆(F₀.₃₄)]₁[1]

(Sr₁.₄₁Ca₀.₆₄Ba₀.₀₅Pb₀.₀₁)₂.₁₁(A

l₀.₆₈Fe³⁺₀.₁₄Mn³⁺₀.₁₂Mg₀.₁₃)₁.₀₇

[(As₀.₉₆V₀.₀₁)₀.₉₇O₄]₂(OH)[2]

Ideal Formula (Ca,Sr)₅(AsO₄,PO₄)₃(OH)[3] Sr₂Al(AsO₄)₂(OH)[4]

Note: The chemical analysis for Fermorite was conducted by electron microprobe. The analysis

for Grandaite represents an average of 8 electron microprobe analyses, with H₂O calculated

from structure refinement.

Table 2: Crystallographic and Physical Properties of
Fermorite and Grandaite
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Property Fermorite Grandaite

Crystal System
Hexagonal (Pseudohexagonal)

[3]
Monoclinic[2][4]

Space Group P 63/m[3] P2₁/m[2][4]

Unit Cell Parameters a = 9.55 Å, c = 6.98 Å[3]

a = 7.5764(5) Å, b = 5.9507(4)

Å, c = 8.8050(6) Å, β =

112.551(2)°[2][4]

Cell Volume 551.31 Å³[3] 366.62 Å³[4]

Z (Formula units per unit cell) 2[3] 2[2]

Density (calculated) 4.26 g/cm³[3] 4.378 g/cm³[4]

Hardness (Mohs) Not specified 6 - 6.5[2]

Lustre Not specified Vitreous, Waxy[4]

Color Pinkish crystalline massive[3]
Bright orange to salmon to

brown[4]

Streak Not specified Reddish brown[2]

Optical Properties Not specified
Biaxial (+), nα = 1.726(1), nβ =

1.731(1), nγ = 1.752(1)[4]

Experimental Protocols
The characterization of strontium arsenate minerals relies on a combination of analytical

techniques to determine their chemical composition, crystal structure, and physical properties.

Electron Probe Microanalysis (EPMA)
Electron Probe Microanalysis is a crucial technique for obtaining quantitative chemical

compositions of minerals.

Methodology:
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Sample Preparation: The mineral sample is mounted in an epoxy resin block and polished to

a smooth, flat surface. A conductive carbon coat is then applied to the surface to prevent

charging under the electron beam.

Instrumentation: A wavelength-dispersive X-ray spectrometer (WDS) equipped electron

microprobe is used.

Analytical Conditions:

Accelerating Voltage: Typically 15-20 kV.

Beam Current: A stabilized beam current, often in the range of 10-20 nA.

Beam Diameter: A focused electron beam of 1-5 µm is used for point analyses.

Data Acquisition: The intensities of characteristic X-rays emitted from the sample are

measured for each element of interest. These intensities are compared against those

measured from standard materials of known composition under the same analytical

conditions.

Data Correction: The raw X-ray intensity data are corrected for matrix effects (ZAF

corrections: Z = atomic number, A = absorption, F = fluorescence) to yield accurate

elemental weight percentages.

Single-Crystal X-ray Diffraction (SC-XRD)
Single-crystal X-ray diffraction is the definitive method for determining the crystal structure of a

mineral.

Methodology:

Crystal Selection: A small, single crystal of the mineral (typically < 0.5 mm) is carefully

selected under a microscope.

Mounting: The crystal is mounted on a goniometer head, often using a glass fiber or a cryo-

loop.
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Data Collection: The mounted crystal is placed in a single-crystal X-ray diffractometer. A

monochromatic X-ray beam (e.g., Mo Kα or Cu Kα radiation) is directed at the crystal. The

crystal is rotated, and the diffraction pattern of X-rays is collected by a detector.

Structure Solution and Refinement: The collected diffraction data are used to determine the

unit cell dimensions and space group of the crystal. The positions of the atoms within the unit

cell are determined using direct methods or Patterson techniques and then refined using

least-squares methods. This process yields precise information about bond lengths, bond

angles, and atomic coordinates.

Raman Spectroscopy
Raman spectroscopy is a non-destructive technique used to identify the vibrational modes of

molecules within the mineral, providing information about the chemical bonds and functional

groups present (e.g., AsO₄ tetrahedra).

Methodology:

Instrumentation: A Raman spectrometer equipped with a laser excitation source (e.g., 532

nm or 785 nm), a microscope for sample focusing, and a sensitive detector is used.

Sample Preparation: Typically, no special sample preparation is required. The analysis can

be performed directly on the mineral grain.

Data Acquisition: The laser is focused on the sample surface. The scattered light is collected

and analyzed. The resulting Raman spectrum shows peaks corresponding to the specific

vibrational frequencies of the chemical bonds within the mineral.

Spectral Interpretation: The positions and intensities of the Raman bands are compared with

reference spectra of known compounds to identify the mineral and its constituent polyatomic

ions. For arsenates, characteristic stretching and bending modes of the AsO₄ group are

observed.

Visualizations
The following diagrams illustrate the general workflow for the characterization of a new mineral

and the fundamental principles of the analytical techniques described.
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General workflow for mineral characterization.
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Electron Probe Microanalysis (EPMA)
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Principle of Electron Probe Microanalysis.
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Single-Crystal X-ray Diffraction (SC-XRD)
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Principle of Single-Crystal X-ray Diffraction.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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